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Molecular Identification Summary

The table below summarizes the key identifying information for 2-Ethenylfuran from the National Institute

of Standards and Technology (NIST) database [1].

Property Value

CAS Registry Number 1487-18-9 [1]

Chemical Formula C6H6O [1]

IUPAC Name 2-Ethenylfuran [1]

Other Names 2-Vinylfuran; Furan, 2-ethenyl-; Furylethylene [1]

Molecular Weight 94.1112 g/mol [1]

InChI Key QQBUHYQVKJQAOB-UHFFFAOYSA-N [1]
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Availability of Spectrum: A mass spectrum for 2-Vinylfuran is listed in the NIST Mass Spectrometry

Data Center under reference number MS-NW-9878 [1]. The data compilation states that the spectrum
was generated using electron ionization (EI), a "hard" ionization method that typically produces

significant fragment ions [1] [2].
Data Access: The NIST site notes that while the spectrum can be viewed interactively on their

website, it "cannot be downloaded" due to licensing restrictions [1]. Your institution may need an
annual subscription to access the full NIST data collections [1].

How to Interpret Mass Spectra

To help you understand the data you would find in the spectrum, here is a general overview of the mass

spectrometry process for an organic compound like 2-Ethenylfuran.
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General workflow for Electron Ionization (EI) Mass Spectrometry.
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Fragmentation: The molecular ion (M⁺•) is often unstable and can break apart into a positively

charged fragment ion and a neutral radical [3]. The pattern of these fragments is reproducible and
provides crucial clues about the molecule's structure [2].

Common Fragments: For a compound like 2-Ethenylfuran, you might look for common

hydrocarbon fragments. For instance, a peak at m/z = 39 is often associated with the [C3H3]+ ion,

typical of aromatic systems [2]. The loss of a hydrogen atom or a methyl group from the molecular ion
could also produce significant peaks [3].

Suggestions for Next Steps

Since the complete spectral data is not freely available here, you can:

Access the Spectrum Directly: Visit the NIST Chemistry WebBook page for 2-Vinylfuran to view the
interactive spectrum if you have institutional access [1].

Use Spectral Prediction Tools: Consider using commercial software like ACD/Labs' MS tools, which
can predict mass spectral fragmentation patterns to aid in interpretation [2].

Consult Specialized Databases: Search other scientific databases (like SciFinder or Reaxys) that
may have the full spectral data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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